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Compound of Interest

Compound Name: p-Toluic acid-d4
Cat. No.: B12391046
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical characteristics of
p-Toluic acid-d4, a deuterated analog of p-Toluic acid. This document is intended to serve as
a technical resource, offering detailed information on its properties, analytical methodologies,
and its application as an internal standard.

Core Physical and Chemical Properties

p-Toluic acid-d4, also known as 4-Methylbenzoic acid-d4, is a stable, isotopically labeled form
of p-Toluic acid where four hydrogen atoms on the aromatic ring have been replaced with
deuterium. This substitution results in a higher molecular weight compared to its non-
deuterated counterpart, a key feature for its use in mass spectrometry-based applications.

Table 1: General Properties of p-Toluic Acid-d4
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Property Value Reference
Molecular Formula CsHaD402 [1]
Molecular Weight 140.19 g/mol N/A

CAS Number 1219798-71-6 [1]
Appearance White to off-white solid/powder  [2][3]
Melting Point 178-182 °C [4]

Boiling Point 274-275 °C [2]

Solubility Characteristics

The solubility of p-Toluic acid-d4 is expected to be very similar to that of p-Toluic acid. It is
generally poorly soluble in water but shows good solubility in various organic solvents. This
property is crucial for the preparation of stock solutions for experimental use.

ble 2: Solubili ¢ b-Toluic Acid

Solvent Solubility Temperature Reference
Water < 0.1 g/100 mL 19°C N/A
Dimethyl Sulfoxide N

(DMSO) 55 mg/mL Not Specified [5]

Acetone Soluble Not Specified [2][4]
Ethanol Soluble Not Specified [6][7]
Methanol Soluble Not Specified [7]

Diethyl Ether Soluble Not Specified [6]
Chloroform Soluble Not Specified [6]

Experimental Protocols

The following sections detail standardized procedures for the analysis of p-Toluic acid-d4
using Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).
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'H NMR Spectroscopy Protocol

IH NMR spectroscopy is a powerful tool for verifying the structure and isotopic purity of p-
Toluic acid-d4. The absence of signals in the aromatic region confirms the successful
deuteration of the benzene ring.

Methodology:
o Sample Preparation:
o Weigh approximately 5-25 mg of p-Toluic acid-d4.

o Dissolve the sample in a suitable deuterated solvent (e.g., 0.7 mL of DMSO-de or
Chloroform-d). Ensure the sample is fully dissolved. Particulate matter can negatively
affect the spectral quality.

o Transfer the solution to a clean 5 mm NMR tube.[8][9]
e Instrument Parameters (Example for a 400 MHz spectrometer):

o Pulse Program: Standard single pulse experiment (e.g., 'zg30").

[¢]

Number of Scans: 16-64 (depending on sample concentration).

[e]

Relaxation Delay: 1-2 seconds.

o

Acquisition Time: ~4 seconds.

[¢]

Spectral Width: 0-16 ppm.

o Data Processing and Analysis:

o Apply Fourier transformation, phase correction, and baseline correction to the acquired
Free Induction Decay (FID).

o Calibrate the spectrum using the residual solvent peak (e.g., DMSO-ds at 2.50 ppm).

o Analyze the spectrum for the presence of the methyl group singlet (around 2.4 ppm) and
the carboxylic acid proton singlet (typically >10 ppm, can be broad). The aromatic region
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(7-8 ppm) should show minimal to no proton signals, confirming high deuteration levels.

Sample Preparation Data Acquisition Data Processing
Weigh p-Toluic acid-d4 Dissolve in Transfer to Set Instrument . Fourier Transform, "
(5-25 mg) deuterated solvent | | NMR tube Parameters CEHIOHD Phase & Baseline Correction| | Caliorate Spectrum s ke Rt

Click to download full resolution via product page

Figure 1. A streamlined workflow for acquiring *H NMR data for p-Toluic acid-d4.

Mass Spectrometry Protocol for Use as an Internal
Standard

p-Toluic acid-d4 is frequently used as an internal standard (IS) in quantitative mass
spectrometry, particularly in liquid chromatography-mass spectrometry (LC-MS) methods. Its
chemical properties are nearly identical to the non-deuterated analyte, but its increased mass
allows for clear differentiation.[10]

Methodology:
o Preparation of Stock and Working Solutions:

o Prepare a stock solution of p-Toluic acid-d4 in a suitable organic solvent (e.g., methanol
or DMSO) at a concentration of 1 mg/mL.

o Prepare a working internal standard solution by diluting the stock solution to a
concentration appropriate for the expected analyte concentration range in the samples.

e Sample Preparation:

o To each unknown sample, calibrator, and quality control sample, add a precise volume of
the working internal standard solution at the beginning of the sample preparation process.
This ensures that the IS undergoes the same extraction and processing steps as the
analyte.[10]
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o Perform the sample extraction procedure (e.g., protein precipitation, liquid-liquid
extraction, or solid-phase extraction).

o LC-MS Analysis (Example Parameters):

o Liquid Chromatography (LC):

Column: C18 reverse-phase column.

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1%
formic acid (B).

Flow Rate: 0.3-0.5 mL/min.

Injection Volume: 5-10 pL.
o Mass Spectrometry (MS):

» |onization Mode: Electrospray lonization (ESI), typically in negative mode for carboxylic
acids.

» Detection Mode: Multiple Reaction Monitoring (MRM) for triple quadrupole instruments.
= MRM Transitions:
» p-Toluic acid (Analyte): Precursor ion (m/z) — Product ion (m/z)

» p-Toluic acid-d4 (IS): Precursor ion (m/z+4) — Product ion (m/z+4 or other
characteristic fragment)

o Data Analysis:

[e]

Integrate the peak areas for both the analyte and the internal standard.

o

Calculate the peak area ratio (Analyte Area / IS Area).

[¢]

Generate a calibration curve by plotting the peak area ratio against the concentration of
the calibrators.
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o Determine the concentration of the analyte in the unknown samples by interpolating their

peak area ratios from the calibration curve.
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Figure 2. General workflow for the use of p-Toluic acid-d4 as an internal standard in LC-MS.

Applications in Research and Development

The primary application of p-Toluic acid-d4 is as an internal standard for the quantification of
p-Toluic acid and structurally related compounds in various matrices, including biological fluids
and environmental samples.

Metabolic Studies

p-Toluic acid is a known metabolite of xylene.[11][12] In studies investigating the toxicokinetics
and metabolism of xylene, p-Toluic acid-d4 can be used as an internal standard to accurately
quantify the formation of p-Toluic acid in biological samples. The metabolic fate of p-Toluic acid
itself involves conjugation with glycine to form methylhippuric acid.[11] While direct use of p-
Toluic acid-d4 as a tracer for specific signaling pathways is not widely documented, its role as
an internal standard is crucial for metabolomics and pharmacokinetic studies.

Glycine

Methylhippuric Acid

p-Xylene Metabolism p-Toluic Acid

™| LC-MS Quantification

p-Toluic acid-d4
(Internal Standard)

Click to download full resolution via product page

Figure 3. Metabolic context and analytical application of p-Toluic acid-d4.

Conclusion

p-Toluic acid-d4 is a valuable tool for researchers and scientists in various fields, particularly
those involved in drug development, toxicology, and environmental analysis. Its well-defined
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physical and chemical properties, coupled with its utility as an internal standard, enable

accurate and precise quantification of p-Toluic acid and related analytes. The experimental

protocols provided in this guide offer a starting point for the reliable application of this

deuterated standard in laboratory settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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